Mono-methyl terephthalate

Description

Mono-methyl terephthalate is a phthalate ester compound with the molecular formula $C_9H_8O_4$ . It is also known by several synonyms, including MMT, mono-Methyl terephthalate, methyl hydrogen terephthalate, and 4-(Methoxycarbonyl)benzoic acid . This compound is an ester form of terephthalic acid and appears as a white to off-white powder .

Mono-methyl terephthalate serves as a key intermediate in the synthesis of polyesters, especially polyethylene terephthalate (PET), which is widely used in the textile and packaging industries . It is also utilized in the production of plasticizers, enhancing the flexibility and durability of plastics, making it valuable in the manufacturing of flexible PVC products . Furthermore, it is incorporated into formulations for coatings and adhesives, providing improved adhesion and resistance to environmental factors, crucial in the construction and automotive sectors . In pharmaceuticals, mono-methyl terephthalate is explored in drug delivery systems to improve the solubility and bioavailability of certain medications . In laboratories, it is used as a standard compound for analytical methods like chromatography, aiding in the quality control of various chemical products .

Similar to mono-methyl terephthalate, dimethyl terephthalate (DMT) is another ester of terephthalic acid used in the production of polyester . Unlike terephthalic acid, mono-methyl terephthalate can be economically produced in industrial quantities with the purity needed for polyester formation . It also requires less starting material for transesterification or esterification to polyester monomers compared to dimethyl terephthalate . Another related compound is methyl p-toluate, also known as p-toluic acid methyl ester, which is present in the reaction mixture during the production of mono-methyl terephthalate .

• CAS No.: 1679-64-7
• Product Name: Mono-methyl terephthalate
• Molecular Formula: C9H8O4
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 4-methoxycarbonylbenzoic acid
• Standard InChI: InChI=1S/C9H8O4/c1-13-9(12)7-4-2-6(3-5-7)8(10)11/h2-5H,1H3,(H,10,11)
• Standard InChIKey: REIDAMBAPLIATC-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C(=O)O
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)O
• Synonyms: methyl terephthalate; monomethyl terephthalate
• Reference: Juan et al. A chiral interlocking auxiliary strategy for the synthesis of mechanically planar chiral rotaxanes. Nature Chemistry, DOI: 10.1038/s41557-021-00825-9, published online 29 November 2021
• PubChem Compound: 15513
• Last Modified: Aug 15 2023